Cas no 83540-99-2 ((-)-2-Aethyl-3-hydroxy-bernsteinsaeure)

83540-99-2 structure
Product name:(-)-2-Aethyl-3-hydroxy-bernsteinsaeure
(-)-2-Aethyl-3-hydroxy-bernsteinsaeure Chemical and Physical Properties
Names and Identifiers
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- (-)-2-Aethyl-3-hydroxy-bernsteinsaeure
- (-)-2-ethyl-3-hydroxy-succinic acid
- (2S,3R)-3-ethylmalic acid
- 1-Hydroxy-butan-dicarbonsaeure-[1.2],Linksdrehende Form
- 3-Aethyl-aepfelsaeure,Linksdrehende Form
- 3-Hydroxy-2-aethyl-bernsteinsaeure,Linksdrehende Form
- SCHEMBL19584915
- 83540-99-2
- (2R,3S)-2-Ethyl-3-hydroxybutanedioic acid
- DTXSID101269632
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- Inchi: InChI=1S/C6H10O5/c1-2-3(5(8)9)4(7)6(10)11/h3-4,7H,2H2,1H3,(H,8,9)(H,10,11)/t3-,4+/m1/s1
- InChI Key: JUCRENBZZQKFGK-DMTCNVIQSA-N
Computed Properties
- Exact Mass: 162.05282342Da
- Monoisotopic Mass: 162.05282342Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 94.8Ų
(-)-2-Aethyl-3-hydroxy-bernsteinsaeure Related Literature
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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